Cas no 862831-09-2 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide
• CAS No: 862831-09-2
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6259967
• PubChem ID: 7087282
• Update Time: 2025-05-20

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide
• SR-01000008386
• 862831-09-2
• 2-(1,2-dimethylindol-3-yl)-N-[(2-methoxyphenyl)methyl]-2-oxoacetamide
• F0675-0560
• AKOS001869316
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxybenzyl)-2-oxoacetamide
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-[(2-methoxyphenyl)methyl]-2-oxoacetamide
• SR-01000008386-1

• Inchi： 1S/C20H20N2O3/c1-13-18(15-9-5-6-10-16(15)22(13)2)19(23)20(24)21-12-14-8-4-7-11-17(14)25-3/h4-11H,12H2,1-3H3,(H,21,24)
• InChI Key： PTKRMWJBJJJKOR-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1C=CC=CC=1OC)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide (CAS No. 862831-09-2)

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 862831-09-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a 1,2-dimethyl-1H-indol moiety and a 2-methoxyphenyl group in its molecular structure suggests potential interactions with biological targets, making it a subject of interest for medicinal chemists.

The chemical structure of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)methyl-2-oxoacetamide consists of a β-ketoamide backbone, which is a common pharmacophore in many bioactive molecules. The 1,2-dimethylindole fragment is particularly noteworthy, as indole derivatives have been extensively studied for their pharmacological effects. These derivatives are known to interact with various enzymes and receptors, including those involved in neurotransmitter signaling and inflammation pathways. The 2-methoxyphenyl group further enhances the compound's potential by introducing hydrophobicity and electronic properties that could modulate its binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate central nervous system (CNS) function. The structural features of CAS No. 862831-09-2 make it a candidate for further exploration in this area. Specifically, the 1,2-dimethylindol scaffold has been associated with compounds that exhibit anxiolytic and antidepressant-like effects in preclinical studies. These findings are particularly relevant given the increasing prevalence of mental health disorders worldwide and the need for new therapeutic strategies.

Moreover, the N-(2-methoxyphenyl)methyl part of the molecule suggests potential interactions with serotonergic systems, which are crucial for regulating mood and behavior. Serotonin reuptake inhibitors (SSRIs) and serotonin receptor modulators are among the most widely used medications for treating depression and anxiety disorders. The compound's structure may allow it to interact with these systems in a novel way, potentially offering advantages over existing treatments.

The synthesis of CAS No. 862831-09-2 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the indole core, functionalization with the dimethyl groups, and subsequent introduction of the β-ketoamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex framework efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of CAS No. 862831-09-2 with potential biological targets. By using techniques such as docking simulations and quantum mechanical calculations, researchers can predict how this compound might interact with enzymes or receptors at an atomic level. These predictions can guide experimental efforts by highlighting key interactions and providing starting points for structure-based drug design.

The pharmacokinetic properties of any novel compound are critical factors that determine its clinical efficacy and safety profile. In vitro studies can be conducted to assess parameters such as solubility, stability, metabolic degradation pathways, and membrane permeability. Understanding these properties early in the development process can help identify potential issues before significant resources are invested in further research.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds for biological activity against various targets. This approach has been instrumental in identifying lead compounds for drug development projects worldwide. If CAS No. 862831-09-2 were to be tested using HTS methodologies, it could potentially reveal new therapeutic applications or confirm its suitability for existing indications.

The regulatory landscape for new pharmaceutical compounds is complex but essential for ensuring patient safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive data on a drug's chemical composition, pharmacological effects, pharmacokinetics, and toxicology before approving it for human use. Researchers must navigate these requirements carefully to bring new treatments to market successfully.

In conclusion,CAS No 86283109 02, identified as cas no86..., represents an intriguing molecule with potential applications in CNS disorders treatment research . Its unique structural features , including both dimethylindole moiety...